BENGHE Foundational & Exploratory

Check Availability & Pricing

The Discovery and Isolation of 14-Norpseurotin
from Aspergillus: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 14-Norpseurotin

Cat. No.: B161236

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, isolation, and
characterization of 14-Norpseurotin, a bioactive secondary metabolite produced by various
species of the fungus Aspergillus. This document details the producing organisms, biosynthetic
pathway, experimental protocols for isolation and purification, and a summary of its biological
activities.

Introduction to 14-Norpseurotin

14-Norpseurotin A is a fungal alkaloid characterized by a unique oxa-spiro-lactam core.[1] It is
a derivative of the more well-known compound, pseurotin A. First reported from fungi of the
genus Aspergillus, 14-Norpseurotin has garnered interest in the scientific community due to its
diverse and potent biological activities. These activities include antileishmanial, anticancer, and
antimicrobial effects, as well as the ability to induce neurite outgrowth.[2]

Producing Microorganisms

14-Norpseurotin has been isolated from several species of Aspergillus, highlighting the
metabolic diversity within this genus. Known producing species include:

o Aspergillus fumigatus: A ubiquitous fungus that is also an opportunistic human pathogen.[3]

e Aspergillus sydowii: A marine-derived fungus.
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o Aspergillus sp. strain F1544: An endophytic fungus isolated from the leaves of Guapira
standleyana.[2][4]

The production of 14-Norpseurotin can be influenced by the specific strain of Aspergillus and
the composition of the culture medium.

Biosynthetic Pathway

The biosynthesis of 14-Norpseurotin is closely related to that of pseurotin A. The core scaffold
is assembled by a hybrid polyketide synthase-nonribosomal peptide synthetase (PKS-NRPS)
enzyme. The key difference between pseurotin A and 14-Norpseurotin A is the absence of a
methyl group at the C-14 position in the latter.

Current research suggests that the biosynthesis of pseurotin A involves a C-methyltransferase,
PsoF, which is responsible for the methylation of the polyketide backbone. The production of
14-Norpseurotin A likely occurs through a similar pathway, but with either the lack of or the
incomplete action of the C-methyltransferase on the precursor molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Antiparasitic and anticancer constituents of the endophytic fungus Aspergillus sp. strain
F1544 - PubMed [pubmed.ncbi.nim.nih.gov]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [The Discovery and Isolation of 14-Norpseurotin from
Aspergillus: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161236#14-norpseurotin-discovery-and-isolation-
from-aspergillus]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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